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Compound of Interest

Compound Name: Methyl 4-methyl-4-nitropentanoate

Cat. No.: B090775 Get Quote

Essential Safety and Handling Guide for Methyl
4-methyl-4-nitropentanoate
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides immediate, essential safety

and logistical information for Methyl 4-methyl-4-nitropentanoate (CAS No. 16507-02-1), a

combustible liquid that can cause skin, eye, and respiratory irritation.[1][2] Adherence to these

procedural steps is critical for ensuring laboratory safety.

Hazard and Safety Data
Methyl 4-methyl-4-nitropentanoate is classified with the GHS07 pictogram, indicating it is an

irritant.[1][2] Key hazard and safety information is summarized below.
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Property Value Source(s)

GHS Pictogram GHS07 (Exclamation mark) [1][2]

Signal Word Warning [1][2]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

Physical State Liquid [1]

Flash Point 113 °C (235.4 °F) - closed cup [1]

Storage Class 10 - Combustible liquids [1]

Target Organs Respiratory system [1]

Precautionary Codes

P261, P264, P271, P280,

P302+P352,

P305+P351+P338, P501

[1][2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling Methyl 4-methyl-4-
nitropentanoate in a laboratory setting.

Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood to minimize inhalation of vapors.[2]

Personal Protective Equipment (PPE): Before beginning work, ensure proper PPE is worn.

This includes:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves. Inspect gloves for integrity before each use.

[1]
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Respiratory Protection: If ventilation is inadequate or there is a risk of aerosolization, use a

respirator with a type ABEK (EN14387) filter.[1]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Handling:

Avoid breathing vapors or mist.[2]

Prevent contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.

Storage: Store the chemical in a cool, dry, and well-ventilated area away from heat and

ignition sources.[2] Keep containers tightly sealed.

Spill Management and First Aid
In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a suitable, sealed container for disposal.

First Aid Measures:

After Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If

skin irritation occurs, seek medical attention.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical

advice/attention.
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If Inhaled: Move the person to fresh air. If respiratory symptoms develop, seek medical

attention.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

advice.

Disposal Plan
All waste materials must be treated as hazardous waste.

Waste Collection: Collect surplus Methyl 4-methyl-4-nitropentanoate and any

contaminated materials (e.g., absorbent pads, gloves, weighing paper) in a designated,

properly labeled, and sealed hazardous waste container.

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Disposal: Dispose of the contents and the container through a licensed waste disposal

company, in accordance with all local, state, and federal regulations.[3] Do not dispose of

down the drain or in general trash.
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Workflow for Safe Handling of Methyl 4-methyl-4-nitropentanoate
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Caption: Safe Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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